Cas no 22920-77-0 (1-Nitrobutan-2-one)

• Product Name: 1-Nitrobutan-2-one
• CAS No: 22920-77-0
• MF: C₄H₇NO₃
• MW: 117.103281259537
• CID: 1038480
• PubChem ID: 13262584
• Update Time: 2025-04-20

1-Nitrobutan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Nitrobutan-2-one
• 1-nitro-2-butanone
• 1-Nitro-butan-2-on
• 1-nitro-butan-2-one
• 2-Butanone, 1-nitro-
• AGN-PC-00LQXN
• AK100649
• ANW-70046
• CTK8C3400
• KB-219565
• SCHEMBL3580961
• DTXSID70532848
• 22920-77-0
• AKOS016001925
• OYLKGUAPHUZBTD-UHFFFAOYSA-N

• Inchi： 1S/C4H7NO3/c1-2-4(6)3-5(7)8/h2-3H2,1H3
• InChI Key： OYLKGUAPHUZBTD-UHFFFAOYSA-N
• SMILES： O=C(C[N+](=O)[O-])CC

Computed Properties

• Exact Mass: 117.04261
• Monoisotopic Mass: 117.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds